Cas no 162229-14-3 (2,6-Dimethyl-4-thiophen-2-yl-1,4-dihydro-pyridine-3,5-dicarboxylic acid dimethyl ester)

• Product Name: 2,6-Dimethyl-4-thiophen-2-yl-1,4-dihydro-pyridine-3,5-dicarboxylic acid dimethyl ester
• CAS No: 162229-14-3
• MF: C₁₅H₁₇NO₄S
• MW: 307.36478304863
• CID: 5898562
• PubChem ID: 619188
• Update Time: 2025-10-12

2,6-Dimethyl-4-thiophen-2-yl-1,4-dihydro-pyridine-3,5-dicarboxylic acid dimethyl ester Chemical and Physical Properties

Names and Identifiers

• 2,6-Dimethyl-4-thiophen-2-yl-1,4-dihydro-pyridine-3,5-dicarboxylic acid dimethyl ester
• 3,5-Pyridinedicarboxylic acid, 1,4-dihydro-2,6-dimethyl-4-(2-thienyl)-, 3,5-dimethyl ester
• IFLab1_001827
• Oprea1_161481
• WAY-251181
• dimethyl 2,6-dimethyl-4-thiophen-2-yl-1,4-dihydropyridine-3,5-dicarboxylate
• dimethyl 2,6-dimethyl-4-(2-thienyl)-1,4-dihydropyridine-3,5-dicarboxylate
• HMS1417D01
• YMVGDYYRAKPUNZ-UHFFFAOYSA-N
• Oprea1_481779
• Z57457542
• AKOS000531409
• 162229-14-3
• CCG-17230
• EN300-18289058
• CHEMBL593872
• 2,6-DIMETHYL-4-THIOPHEN-2-YL-1,4-2H-PYRIDINE-3,5-DICARBOXYLIC ACID DI-ME ESTER
• 3,5-dimethyl 2,6-dimethyl-4-(thiophen-2-yl)-1,4-dihydropyridine-3,5-dicarboxylate
• SR-01000443548
• SR-01000443548-1
• dimethyl 2,6-dimethyl-4-(thiophen-2-yl)-1,4-dihydropyridine-3,5-dicarboxylate

• Inchi： 1S/C15H17NO4S/c1-8-11(14(17)19-3)13(10-6-5-7-21-10)12(9(2)16-8)15(18)20-4/h5-7,13,16H,1-4H3
• InChI Key： YMVGDYYRAKPUNZ-UHFFFAOYSA-N
• SMILES： C1(C)NC(C)=C(C(OC)=O)C(C2SC=CC=2)C=1C(OC)=O

Computed Properties

• Exact Mass: 307.08782920g/mol
• Monoisotopic Mass: 307.08782920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 92.9Ų

Additional information on 2,6-Dimethyl-4-thiophen-2-yl-1,4-dihydro-pyridine-3,5-dicarboxylic acid dimethyl ester

Introduction to 2,6-Dimethyl-4-thiophen-2-yl-1,4-dihydro-pyridine-3,5-dicarboxylic acid dimethyl ester (CAS No. 162229-14-3)

2,6-Dimethyl-4-thiophen-2-yl-1,4-dihydro-pyridine-3,5-dicarboxylic acid dimethyl ester (CAS No. 162229-14-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a thiophene ring and a dihydro-pyridine core, which contribute to its potential biological activities and therapeutic applications.

The molecular formula of 2,6-Dimethyl-4-thiophen-2-yl-1,4-dihydro-pyridine-3,5-dicarboxylic acid dimethyl ester is C₁₇H₁₈N₂O₄S, and it has a molecular weight of 350.40 g/mol. The compound's structure consists of a central dihydro-pyridine ring flanked by two methyl groups at the 2 and 6 positions, a thiophene ring at the 4 position, and two carboxylic acid dimethyl ester groups at the 3 and 5 positions. These structural elements provide a framework for understanding its chemical properties and potential biological interactions.

In recent years, the study of 2,6-Dimethyl-4-thiophen-2-yl-1,4-dihydro-pyridine-3,5-dicarboxylic acid dimethyl ester has been driven by its potential as a lead compound in drug discovery. Research has focused on its ability to modulate various biological targets, including enzymes and receptors involved in neurological disorders and cardiovascular diseases. For instance, studies have shown that this compound can act as a potent inhibitor of specific enzymes, such as phosphodiesterases (PDEs), which are key regulators of cyclic nucleotide signaling pathways.

The pharmacological profile of 2,6-Dimethyl-4-thiophen-2-yl-1,4-dihydro-pyridine-3,5-dicarboxylic acid dimethyl ester has been extensively evaluated in both in vitro and in vivo models. In vitro assays have demonstrated its ability to inhibit PDEs with high selectivity and potency. This selective inhibition can lead to increased levels of cyclic adenosine monophosphate (cAMP) or cyclic guanosine monophosphate (cGMP), which are second messengers involved in various cellular processes such as smooth muscle relaxation and neurotransmitter release.

In vivo studies have further confirmed the therapeutic potential of 2,6-Dimethyl-4-thiophen-2-yl-1,4-dihydro-pyridine-3,5-dicarboxylic acid dimethyl ester. Animal models have shown that this compound can effectively reduce blood pressure and improve cardiovascular function in hypertensive conditions. Additionally, it has been investigated for its neuroprotective effects in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The compound's ability to modulate neurotransmitter systems and reduce oxidative stress makes it a promising candidate for these applications.

The synthesis of 2,6-Dimethyl-4-thiophen-2-yl-1,4-dihydro-pyridine-3,5-dicarboxylic acid dimethyl ester involves several steps that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include the condensation of appropriate aldehydes with β-ketoesters followed by cyclization reactions to form the dihydro-pyridine ring. The introduction of the thiophene ring and the carboxylic acid dimethyl ester groups is typically achieved through subsequent functional group transformations.

The stability and solubility properties of 2,6-Dimethyl-4-thiophen-2-yl-1,4-dihydro-pyridine-3,5-dicarboxylic acid dimethyl ester are important considerations for its use in pharmaceutical formulations. The compound is generally stable under standard laboratory conditions but may require protection from light and moisture to maintain its integrity. Its solubility in various solvents has been studied to optimize its use in different applications. For example, it exhibits good solubility in organic solvents such as DMSO and ethanol but has limited solubility in water.

Clinical trials involving 2,6-Dimethyl-4-thiophen-2-yl-1,4-dihydro-pyridine-3,5-dicarboxylic acid dimethyl ester are currently underway to evaluate its safety and efficacy in human subjects. Early-phase trials have shown promising results in terms of safety profiles and pharmacokinetic properties. These trials are crucial for advancing the compound from preclinical research to clinical practice.

In conclusion, 2,6-Dimethyl-4-thiophen-2-yl-1,4-dihydro-pyridine-3,5-dicarboxylic acid dimethyl ester (CAS No. 162299999) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses.